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Compound of Interest

Compound Name: 2-Aminopentane

Cat. No.: B145832

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
2-Aminopentane (also known as 1-Methylbutylamine). The following procedural guidance is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices. 2-Aminopentane is a flammable liquid and vapor that can cause severe
skin burns and eye damage.[1][2] Adherence to these protocols is critical to mitigate risks.

Properties of 2-Aminopentane

Property Value

CAS Number 63493-28-7

Molecular Formula CsHisN

Molecular Weight 87.16 g/mol

Appearance Colorless to light yellow liquid[2]
Boiling Point 90.5-91.5 °C

Flash Point -6 °C to 35 °C (closed cup)[2]
Density 0.736 g/mL at 25 °C

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for the specific procedures being performed
to ensure the appropriate level of PPE is selected.[3] The following table summarizes the
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recommended PPE for handling 2-Aminopentane.

PPE Category

Recommended Equipment

Specifications and Use

Eye and Face Protection

Chemical splash goggles and

face shield

Must meet ANSI Z.87.1 or
European Standard EN166. A
face shield should be worn
over goggles, especially when

there is a risk of splashing.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene), flame-
resistant lab coat, and closed-

toe shoes

Consult the glove
manufacturer's chemical
resistance guide for suitability.
Lab coats should be fully
buttoned. Long pants and
shoes covering the entire foot

are required.

Respiratory Protection

Type ABEK (EN14387)
respirator filter or equivalent
NIOSH/MSHA approved

respirator

A respirator is necessary in
poorly ventilated areas or for
procedures that may generate
significant vapors.[3] Use
should follow OSHA respirator
regulations (29 CFR 1910.134)
or European Standard EN 149.

Operational Plan: Handling and Storage

[EEN

N

. Engineering Controls:

Always work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][4]

. Handling Procedures:
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» Ground and bond containers and receiving equipment to prevent static discharge.[1][2]
¢ Use only non-sparking tools.[2][4]

o Keep the container tightly closed when not in use.[1][2]

e Avoid contact with skin, eyes, and clothing.[3] Do not breathe vapors or mists.[1][3]

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking is
permitted in the handling area.[1][2][3]

3. Storage:

» Store in a cool, well-ventilated place, locked up.[1][2]

e The storage class is for flammable liquids.

o Keep containers in a corrosive-resistant location.[3]

e This material is air-sensitive; store under an inert atmosphere if possible.[4][5]

o Store away from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, and acid chlorides.[4][6]

Disposal Plan

Waste disposal must be conducted in accordance with all local, state, and federal regulations.

[7]

o Waste Classification: 2-Aminopentane is considered RCRA hazardous waste due to its
ignitability (D0O01) and corrosivity (D002).[7]

o Container Disposal: Do not dispose of the material into drains.[4][6] Dispose of the contents
and the container at an approved waste disposal plant.[2]

» Rinse Water: The recommended disposal for rinse waters from empty containers is to flush
them to a treated system.[7]
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Emergency Procedures
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Emergency Situation

Procedural Steps

Spill

1. Evacuate the area and remove all ignition
sources. 2. Ventilate the area of the spill or leak.
[3] 3. Wear appropriate PPE, including
respiratory protection. 4. Contain the spill using
inert absorbent materials (e.g., vermiculite,
sand).[8] 5. Collect the absorbed material using
spark-proof tools and place it into a sealed,

suitable container for hazardous waste disposal.

[o]i8]

Skin Contact

1. Immediately remove all contaminated
clothing, including shoes.[1][7][10] 2. Flush the
affected skin with plenty of water for at least 15
minutes, using a safety shower if available.[7]
[10] 3. Seek immediate medical attention.[1][7]

Eye Contact

1. Immediately flush the eyes cautiously with
water for at least 15 minutes.[1][7][10] 2.
Remove contact lenses if present and easy to
do so; continue rinsing.[1][7][10] 3. Forcibly hold
the eyes open to ensure a thorough wash.[10] 4.

Seek immediate medical attention.[1][2]

Inhalation

1. Move the person to fresh air and keep them
at rest in a position comfortable for breathing.[1]
[2] 2. If the person is not breathing, give artificial
respiration.[1] 3. Seek immediate medical
attention.[1][2]

Ingestion

1. Rinse the mouth with water.[2][7] 2. Do NOT
induce vomiting.[2][7] 3. Seek immediate
medical attention or call a poison control center.
[71[11]

Fire

1. Use carbon dioxide (COz), dry chemical, or
chemical foam for extinction. Water mist may be
used to cool closed containers.[6] 2. Vapors

may form explosive mixtures with air and can
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travel to an ignition source and flash back.[6] 3.
Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective
gear.[6]

Handling and Disposal Workflow
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Workflow for Handling and Disposal of 2-Aminopentane
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Caption: Logical workflow for the safe handling, storage, and disposal of 2-Aminopentane.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b145832?utm_src=pdf-body-img
https://www.benchchem.com/product/b145832?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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